molecular formula C5H4Cl2N2O B065873 3-Chloro-1-methyl-1h-pyrazole-5-carbonyl chloride CAS No. 173841-83-3

3-Chloro-1-methyl-1h-pyrazole-5-carbonyl chloride

Cat. No.: B065873
CAS No.: 173841-83-3
M. Wt: 179 g/mol
InChI Key: VFZHBVZIQASVCW-UHFFFAOYSA-N
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Description

3-Chloro-1-methyl-1h-pyrazole-5-carbonyl chloride, also known as this compound, is a useful research compound. Its molecular formula is C5H4Cl2N2O and its molecular weight is 179 g/mol. The purity is usually 95%.
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Properties

CAS No.

173841-83-3

Molecular Formula

C5H4Cl2N2O

Molecular Weight

179 g/mol

IUPAC Name

5-chloro-2-methylpyrazole-3-carbonyl chloride

InChI

InChI=1S/C5H4Cl2N2O/c1-9-3(5(7)10)2-4(6)8-9/h2H,1H3

InChI Key

VFZHBVZIQASVCW-UHFFFAOYSA-N

SMILES

CN1C(=CC(=N1)Cl)C(=O)Cl

Canonical SMILES

CN1C(=CC(=N1)Cl)C(=O)Cl

Synonyms

1H-Pyrazole-5-carbonyl chloride, 3-chloro-1-methyl- (9CI)

Origin of Product

United States

Synthesis routes and methods

Procedure details

100 g of 3-chloro-1-methyl-5-pyrazole-carboxylic acid (the Compound No. 4.1 (a) of the present invention) were suspended in 200 ml of benzene, and 150 ml of thionyl chloride were added thereto dropwise. Then, the mixture was heat-refluxed for 4 hours. The reaction mixture was allowed to cool, and the solvent was then distilled off under reduced pressure. The resulting residue was distilled under reduced pressure to obtain 103 g of the intended 3-chloro-1-methyl-5-pyrazolecarbonyl chloride.
Quantity
100 g
Type
reactant
Reaction Step One
[Compound]
Name
( a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Four

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